Cas no 1806867-49-1 (2-(Aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-5-acetonitrile)

• Product Name: 2-(Aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-5-acetonitrile
• CAS No: 1806867-49-1
• MF: C₉H₈BrF₂N₃
• MW: 276.080727577209
• CID: 4865055
• Update Time: 2025-06-09

2-(Aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C9H8BrF2N3/c10-8-6(3-14)15-4-5(1-2-13)7(8)9(11)12/h4,9H,1,3,14H2
• InChI Key： WQANYVXJYQXFJU-UHFFFAOYSA-N
• SMILES： BrC1C(CN)=NC=C(CC#N)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 0.7
• Topological Polar Surface Area: 62.7

Additional information on 2-(Aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-5-acetonitrile

Introduction to 2-(Aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1806867-49-1)

2-(Aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-5-acetonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 1806867-49-1, belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their role in the synthesis of various bioactive molecules. The presence of multiple functional groups, including an amino methyl group, a bromo substituent, a difluoromethyl group, and an acetonitrile moiety, makes this compound a versatile intermediate in the development of novel chemical entities.

The structural composition of 2-(Aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-5-acetonitrile imparts several advantageous characteristics that make it particularly valuable in synthetic chemistry. The amino methyl group (-CH₂NH₂) serves as a nucleophilic site, facilitating reactions such as nucleophilic substitution and condensation, which are crucial for constructing more complex molecular frameworks. The bromo substituent (-Br) at the 3-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of diverse aryl or heteroaryl groups. Additionally, the difluoromethyl group (-CF₂) enhances metabolic stability and binding affinity in drug-like molecules, while the acetonitrile group (-CN) acts as both a protecting group and a reactive site for further derivatization.

In recent years, there has been a growing interest in developing novel therapeutic agents with improved pharmacokinetic profiles and target-specific interactions. 2-(Aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-5-acetonitrile has emerged as a key building block in this endeavor. Its unique combination of functional groups allows for the efficient synthesis of complex scaffolds that mimic natural products or target specific biological pathways. For instance, derivatives of this compound have been explored in the development of kinase inhibitors, which play a critical role in treating cancers and inflammatory diseases. The pyridine core is particularly relevant here, as it is a common motif in many approved drugs due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in drug design. The introduction of fluorine atoms into molecular structures can significantly alter physicochemical properties such as lipophilicity, solubility, and metabolic stability. The difluoromethyl group in 2-(Aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-5-acetonitrile contributes to these desirable attributes, making it an attractive scaffold for drug discovery. Studies have demonstrated that compounds containing difluoromethyl groups often exhibit enhanced binding affinities to protein targets, leading to more potent and selective therapeutic agents. This has spurred interest in exploring derivatives of this compound for applications in oncology and neurology.

The versatility of 2-(Aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-5-acetonitrile is further underscored by its utility in synthetic methodologies beyond drug development. It serves as a valuable intermediate in materials science, where pyridine-based compounds are employed in the synthesis of ligands for catalysis and functional materials. The reactivity of its various functional groups allows chemists to tailor molecular structures for specific applications, such as luminescent materials or sensors. Moreover, its role in polymer chemistry has not been overlooked, where it contributes to the development of advanced polymers with tailored properties.

The synthesis of 2-(Aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-5-acetonitrile involves multi-step organic transformations that showcase modern synthetic techniques. Key steps typically include halogenation reactions to introduce the bromo substituent at the 3-position, followed by nucleophilic substitution or cross-coupling reactions to install other functional groups. The use of palladium catalysts in cross-coupling reactions has enabled high regioselectivity and yield, making these transformations efficient and scalable. Additionally, protecting group strategies are often employed to ensure that each functional group is introduced at the desired position without interference from other reactive sites.

The significance of this compound is further highlighted by its incorporation into various research programs aimed at addressing unmet medical needs. For example, researchers have utilized derivatives of 2-(Aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-5-acetonitrile to develop inhibitors targeting enzymes involved in metabolic pathways associated with diseases such as diabetes and obesity. The ability to modify its structure allows for fine-tuning of pharmacological properties, ensuring that synthesized compounds exhibit optimal efficacy and minimal side effects. Such efforts align with global initiatives to combat chronic diseases through innovative chemical solutions.

As our understanding of biological systems continues to evolve, so does our approach to drug discovery. Computational methods and high-throughput screening have become indispensable tools in identifying promising candidates for further development. 2-(Aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-5-acetonitrile, with its well-defined structure and reactivity patterns, serves as an excellent starting point for computational studies aimed at predicting biological activity. These studies not only accelerate the discovery process but also provide insights into molecular interactions that can guide rational drug design.

The future prospects for 2-(Aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-5-acetonitrile are promising given its broad utility across multiple domains of chemistry and biology. Ongoing research aims to expand its applications by exploring new synthetic routes and discovering novel derivatives with enhanced properties. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to breakthroughs that could benefit society significantly.